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Compound of Interest

Compound Name:
Iron(II) tetrafluoroborate

hexahydrate

Cat. No.: B089229 Get Quote

Essential Safety and Handling of Iron(II)
Tetrafluoroborate Hexahydrate
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Iron(II) tetrafluoroborate hexahydrate (CAS: 13877-16-2). Adherence to these procedures is

essential for ensuring laboratory safety and regulatory compliance.

Iron(II) tetrafluoroborate hexahydrate is a corrosive solid that is harmful if swallowed, in

contact with skin, or inhaled.[1][2][3] It causes severe skin burns and eye damage.[1][2][3] This

document outlines the necessary personal protective equipment (PPE), handling procedures,

and disposal plans to mitigate these risks.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
GHS07 Danger

H302: Harmful if

swallowed

Acute Toxicity, Dermal

(Category 4)
GHS07 Danger

H312: Harmful in

contact with skin

Skin Corrosion

(Category 1B)
GHS05 Danger

H314: Causes severe

skin burns and eye

damage

Acute Toxicity,

Inhalation (Category

4)

GHS07 Danger
H332: Harmful if

inhaled

Data compiled from multiple safety data sheets.[1][2][3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to prevent exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://wap.guidechem.com/msds/13877-16-2.html
https://store.apolloscientific.co.uk/storage/msds/PC49590_msds.pdf
https://wap.guidechem.com/encyclopedia/iron-ii-tetrafluoroborate-hexa-dic225030.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Specifications and
Recommendations

Eyes/Face Safety goggles and face shield

Goggles must be tightly fitting.

A face shield should be used in

conjunction with goggles for

maximum protection.[4][5][6]

Skin
Chemical-resistant gloves and

lab coat

Nitrile, neoprene, or PVC

gloves are recommended.[5] A

chemical-resistant apron or

coveralls should be worn over

a lab coat.[5][7]

Respiratory Respirator with particle filter

Use in a well-ventilated area or

under a chemical fume hood.

[2][8] If dust formation is

unavoidable, a respirator is

necessary.[5]

Feet Closed-toe shoes Standard laboratory practice.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure a safety shower and eyewash station are readily accessible and have been recently

tested.[4]

Work exclusively in a certified chemical fume hood to minimize inhalation exposure.[2][8]

Assemble all necessary equipment and reagents before handling the chemical.

Have spill cleanup materials, such as calcium carbonate for acid neutralization, available.[4]

2. Handling the Chemical:
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Don the required PPE as specified in the table above.

Carefully open the container, avoiding the creation of dust.

Use a spatula or other appropriate tool to transfer the solid. Do not pour the dry powder.

If making a solution, always add the solid slowly to the solvent. If dissolving in an acid, add

the acid to water first, then add the Iron(II) tetrafluoroborate hexahydrate.[4]

3. Post-Handling:

Securely close the container and store it in a cool, dry, well-ventilated area away from

incompatible materials.[2]

Decontaminate the work area thoroughly.

Remove PPE carefully to avoid contaminating yourself. Wash hands thoroughly after

handling.

Disposal Plan
1. Waste Collection:

All waste, including contaminated PPE and disposable labware, must be collected in a

designated, properly labeled hazardous waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

2. Waste Disposal:

Dispose of the chemical and its container in accordance with all local, state, and federal

regulations.[2]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Do not dispose of this chemical down the drain.[1][8]
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Emergency Procedures
Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2][8]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[2][8]

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2][8]
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Caption: Workflow for the safe handling and disposal of Iron(II) tetrafluoroborate
hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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